N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-[5-[(3-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C21H16ClF2N5O2/c22-14-4-1-3-13(9-14)11-28-12-26-19-15(21(28)31)10-27-29(19)8-7-25-20(30)18-16(23)5-2-6-17(18)24/h1-6,9-10,12H,7-8,11H2,(H,25,30)
• InChI Key: ZNMPIXFYFZLFFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C21H16ClF2N5O2
• Molecular Weight: 443.8 g/mol

Description

N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C21H16ClF2N5O2 and its molecular weight is 443.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) focused on synthesizing a novel series of pyrazolopyrimidines derivatives and evaluating their anticancer and anti-5-lipoxygenase activities. The synthesis involved condensation reactions leading to a variety of pyrazolopyrimidines hybrids, with compounds screened for cytotoxic activities against HCT-116 and MCF-7 cancer cell lines, as well as for their ability to inhibit 5-lipoxygenase. This research highlights the potential of pyrazolopyrimidines derivatives, similar in structure to N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2,6-difluorobenzamide, in cancer therapy and inflammation control due to their biological activities (Rahmouni et al., 2016).

Anticancer Activity and Structural Analysis

Another relevant study by Huang et al. (2020) explored the design, synthesis, and crystal structure of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, a compound with a similar pyrimidine core. The research demonstrated marked inhibition against several cancer cell lines, including human colon cancer HT-29, lung adenocarcinoma A549, and gastric cancer MKN45, showing promising anticancer activity. The molecular docking studies suggested potential mechanisms of action, indicating the relevance of such compounds in cancer research (Huang et al., 2020).

Synthesis and Anticancer Potential of Fluoro Substituted Compounds

Research by Hammam et al. (2005) on novel fluoro-substituted benzo[b]pyran compounds with anti-lung cancer activity provides insight into the synthesis and biological evaluation of compounds containing fluoro groups, similar to the difluorobenzamide moiety in this compound. These compounds exhibited anticancer activity at low concentrations, suggesting the potential therapeutic efficacy of fluoro-substituted compounds in cancer treatment (Hammam et al., 2005).